
GSK-J1 histone deacetylase cross-reactivity
testing

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Gsk-J1

CAS No.: 1373422-53-7

Cat. No.: S529539

Get Quote

GSK-J1 Inhibitory Profile Comparison

The table below summarizes the known inhibitory activity of GSK-J1 against its primary histone

demethylase targets, based on experimental data.

Target Enzyme
Histone
Substrate

Reported Inhibitory Activity /
Context

Comparative
Selectivity Notes

KDM6A (UTX) &
KDM6B (JMJD3)
[1] [2]

H3K27me3/me2

[2]

Originally identified as a selective

inhibitor for KDM6/ [1]. Used to inhibit
JMJD3 in HNSCC models [2].

N/A in provided

search results.

KDM5C
(JARID1C) [1]

H3K4me3/me2
[1]

~8.5-fold more potent than against
KDM5B at 1 mM α-ketoglutarate [1].

More potent against
KDM5C.

KDM5B
(JARID1B) [1] [3]

H3K4me3/me2
[1]

Inhibited in vitro [1]; targeting
reprograms melanoma cell

metabolism [3].

Less potent than
against KDM5C [1].

KDM5 Family
(general) [1]

H3K4me3/me2

[1]

Inhibits demethylase activity in vitro

[1].

N/A in provided

search results.
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Experimental Insights and Protocols

The experimental data supporting GSK-J1's profile comes from established biochemical and cellular assays.

In Vitro Demethylase Assays: The primary data on potency and selectivity for KDM5B vs. KDM5C

was generated using recombinant protein enzymes. The typical protocol involves incubating the
enzyme with its substrate (e.g., a methylated histone peptide) in the presence of necessary co-factors

(Fe(II) and α-ketoglutarate). Demethylase activity is then measured, often using an antibody that
specifically recognizes the methylated form of the histone to calculate the inhibitor's IC₅₀ value [1].

Cellular Phenotypic Assays: In cell-based studies, GSK-J1's efficacy is confirmed through
downstream phenotypic readouts. For example:

In head and neck squamous cell carcinoma (HNSCC), the combination of GSK-J1 and the
LSD1 inhibitor TCP impaired cell proliferation, induced apoptosis, and triggered
senescence. These effects were quantified using CCK-8 assays for cell viability, colony
formation assays, and flow cytometry for apoptosis detection (e.g., Annexin V staining)
[2].
In melanoma models, GSK-J1 treatment resulted in decreased colony formation and
invasion in three-dimensional (3D) models [3].

GSK-J1 in Context: Signaling Pathways

The following diagram illustrates the primary molecular pathway targeted by GSK-J1 in a diabetic wound

repair context, showcasing its role from cellular signal to gene expression.
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Critical Researcher Note on GSK-J1

When designing experiments, it is crucial to be aware of a major documented limitation of GSK-J1: it is not

cell-permeable [4]. This is a key reason why it is classified as "unsuitable" as a chemical probe by certain

databases. For cellular studies, the cell-permeable prodrug derivative GSK-J4 is often used, which is

converted to GSK-J1 inside the cell [2].

Guidance for Comparison Testing

For a comprehensive comparison guide, you may need to look beyond the immediate search results, but the

following framework is standard in the field.

Define the Testing Matrix: Your guide should compare GSK-J1 against other common Jumonji

domain inhibitors (e.g., JIB-04, IOX-1) across its known targets (KDM5A/B/C, KDM6A/B).
Employ Tiered Assays:

Primary Biochemical Screening: Use homogeneous, high-throughput demethylase assays
(e.g., using AlphaScreen or time-resolved fluorescence resonance energy transfer, TR-FRET)

to determine IC₅₀ values against a panel of purified KDM enzymes.
Cellular Target Engagement: Use immunoblotting or immunofluorescence to measure levels

of specific histone marks (like H3K27me3 for KDM6 or H3K4me3 for KDM5) in cells after
treatment. This confirms the compound is active against its intended target in a complex cellular

environment.
Functional Phenotypic Validation: As shown in the research, include functional assays

relevant to your disease model, such as proliferation, apoptosis, and invasion assays, to link
target inhibition to a biological effect.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [GSK-J1 histone deacetylase cross-reactivity testing]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b529539#gsk-j1-histone-

deacetylase-cross-reactivity-testing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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